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Compound of Interest

Compound Name: Pentorex

Cat. No.: B1222034

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentorex, also known as phenpentermine, is a stimulant drug belonging to the amphetamine
family. It is structurally related to phentermine and has been investigated for its anorectic
properties to aid in weight loss. This technical guide provides a comprehensive overview of
Pentorex, focusing on its chemical identity, regulatory standing, and pharmacological profile.
The information is intended for researchers, scientists, and professionals involved in drug
development and related fields.

Chemical and Physical Properties

Pentorex is chemically designated as a,B-dimethylamphetamine. Its fundamental properties
are summarized in the table below.
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Property Value

IUPAC Name 2-methyl-3-phenylbutan-2-amine

Synonyms Phenpentermine, a,3-Dimethylamphetamine
CAS Number 434-43-5

Molecular Formula Ci1H17N

Molar Mass 163.26 g/mol

Appearance -

Boiling Point -

Melting Point -

Solubility -

Registration and Legal Status

The regulatory status of Pentorex is stringent, reflecting its classification as a stimulant with the
potential for abuse.
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Jurisdiction Legal Status

Pentorex is classified as a Schedule | controlled
) substance. This designation is for drugs with no
United States ) )
currently accepted medical use and a high

potential for abuse.

While specific information on Pentorex is limited,
the European Medicines Agency (EMA)
recommended the withdrawal of marketing
Europe authorizations for phentermine-containing
medicinal products. Given the structural
similarity, a similar regulatory stance on

Pentorex is highly probable.

Information on the specific scheduling of

Pentorex in Canada is not readily available.

Canada ] o
However, its structural analog phentermine is a
Schedule IV controlled substance.
Information on the specific scheduling of
) Pentorex in Australia is not readily available.
Australia

Phentermine is a Schedule 4 (prescription-only)

medicine.

Pharmacology and Mechanism of Action
Pentorex exerts its effects primarily as a central nervous system stimulant. Its mechanism of
action is believed to be similar to that of its close analog, phentermine.

Primary Mechanism:

Pentorex acts as a sympathomimetic amine, stimulating the release of the neurotransmitters
norepinephrine and, to a lesser extent, dopamine from nerve terminals in the brain. This
increase in catecholamine levels in the synaptic cleft leads to the activation of adrenergic and
dopaminergic receptors, resulting in a suppression of appetite.

Signaling Pathway for Rewarding Effects (based on Phentermine):
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Studies on phentermine have indicated that its rewarding effects, which contribute to its abuse
potential, are mediated through the phosphoinositide 3-kinase (P13K)/Akt signaling pathway in
the nucleus accumbens, a key brain region involved in reward and addiction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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